Cas no 606131-19-5 (1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI))

1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI) structure
606131-19-5 structure
Product Name:1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI)
CAS No:606131-19-5
MF:C19H21N3O4S2
MW:419.517741918564
CID:854158
Update Time:2023-03-27

1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-(9CI)
    • 5,6-Dimethyl-1-{[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl}-1H-be nzimidazole
    • 1H-Benzimidazole, 5,6-dimethyl-1-[[4-(1-pyrrolidinylsulfonyl)phenyl]sulfonyl]-
    • Inchi: 1S/C19H21N3O4S2/c1-14-11-18-19(12-15(14)2)22(13-20-18)28(25,26)17-7-5-16(6-8-17)27(23,24)21-9-3-4-10-21/h5-8,11-13H,3-4,9-10H2,1-2H3
    • InChI Key: YQXFPRAIIQXQNV-UHFFFAOYSA-N
    • SMILES: C1N(S(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)(=O)=O)C2=CC(C)=C(C)C=C2N=1

Computed Properties

  • Exact Mass: 419.097
  • Monoisotopic Mass: 419.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
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